1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene

• IUPAC Name: 1-[(4-chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene
• InChI: InChI=1S/C13H11ClFNO5S2/c1-16(22(17,18)13-8-2-10(14)3-9-13)11-4-6-12(7-5-11)21-23(15,19)20/h2-9H,1H3
• InChI Key: HHMIAILQBAPQPP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OS(=O)(=O)F)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H11ClFNO5S2
• Molecular Weight: 379.8 g/mol

Description

1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that regulates the movement of ions and water across cell membranes, and mutations in the CFTR gene can cause cystic fibrosis, a life-threatening genetic disease. CFTRinh-172 has been extensively studied as a tool compound for investigating CFTR function and as a potential therapeutic agent for cystic fibrosis.

Mechanism of Action

1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene is thought to inhibit CFTR function by binding to a specific site on the protein, known as the R-domain. The R-domain is a regulatory domain of CFTR that plays a role in channel gating and regulation. Binding of 1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene to the R-domain prevents the channel from opening, thereby inhibiting chloride transport.
Biochemical and Physiological Effects
In addition to its effects on CFTR function, 1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the activity of the multidrug resistance protein 1 (MDR1), a transporter protein that plays a role in drug resistance in cancer cells. 1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene has also been shown to have anti-inflammatory effects in animal models of lung inflammation.

Advantages and Limitations for Lab Experiments

1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene has several advantages as a tool compound for investigating CFTR function. It is a highly specific inhibitor of CFTR, with minimal off-target effects. It is also relatively easy to use, with a simple dosing protocol and a long half-life in cells. However, there are also some limitations to its use. For example, 1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene is a reversible inhibitor, which means that its effects are dependent on the concentration and duration of exposure. In addition, its effects may be influenced by the specific cell type and experimental conditions used.

Future Directions

There are several future directions for research on 1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene and its potential therapeutic applications. One area of interest is the development of more potent and selective CFTR inhibitors, which could be used as therapeutic agents for cystic fibrosis. Another area of interest is the investigation of 1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene's effects on other ion channels and transporters, which could have implications for other diseases and physiological processes. Finally, there is ongoing research on the mechanisms of action of 1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene and other CFTR inhibitors, which could lead to a better understanding of CFTR function and regulation.

Synthesis Methods

1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene was first synthesized by researchers at the University of North Carolina at Chapel Hill in 2003. The synthesis method involves several steps, including the reaction of 4-chlorobenzenesulfonyl chloride with methylamine to form the sulfonylmethylamine intermediate, which is then reacted with 4-fluorobenzenesulfonyl chloride to form the final product.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene has been widely used in scientific research as a tool compound to investigate CFTR function. It has been shown to inhibit CFTR-mediated chloride transport in a variety of cell types, including airway epithelial cells, intestinal epithelial cells, and sweat gland cells. 1-[(4-Chlorophenyl)sulfonyl-methylamino]-4-fluorosulfonyloxybenzene has also been used to study the role of CFTR in other physiological processes, such as bicarbonate secretion in the pancreas and vas deferens.